3-(2,6-dipyridin-3-ylpyridin-4-yl)benzoic acid

• Molecular Formula: C22H15N3O2
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-(2,6-dipyridin-3-ylpyridin-4-yl)benzoic acid
• InChI: InChI=1S/C22H15N3O2/c26-22(27)16-5-1-4-15(10-16)19-11-20(17-6-2-8-23-13-17)25-21(12-19)18-7-3-9-24-14-18/h1-14H,(H,26,27)
• InChI Key: OEIUFPDFHURLDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=NC(=C2)C3=CN=CC=C3)C4=CN=CC=C4

Description

3-(2,6-Dipyridin-3-ylpyridin-4-yl)benzoic acid is a polyaromatic benzoic acid derivative featuring a central pyridine ring substituted at the 2- and 6-positions with additional pyridin-3-yl groups, linked to a benzoic acid moiety at the 3-position. The electron-withdrawing pyridyl groups likely enhance the acidity of the carboxylic acid compared to simpler benzoic acid derivatives, while the bulky tri-pyridyl substituent may induce steric hindrance or rotational restrictions, leading to unique stereochemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,6-dipyridin-3-ylpyridin-4-yl)benzoic acid typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which involves the cross-coupling of a boronic acid derivative with a halogenated aromatic compound in the presence of a palladium catalyst . The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

3-(2,6-Dipyridin-3-ylpyridin-4-yl)benzoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines.

Scientific Research Applications

3-(2,6-Dipyridin-3-ylpyridin-4-yl)benzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form metal-organic frameworks (MOFs) and other coordination complexes.

Biology: The compound’s derivatives have been studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of advanced materials, such as catalysts and sensors.

Mechanism of Action

The mechanism of action of 3-(2,6-dipyridin-3-ylpyridin-4-yl)benzoic acid involves its interaction with specific molecular targets. In coordination chemistry, it acts as a ligand, binding to metal ions and forming stable complexes. These complexes can exhibit unique catalytic, electronic, and optical properties, making them useful in various applications .

Comparison with Similar Compounds

Structural and Electronic Properties

Table 1: Structural Comparison of Benzoic Acid Derivatives

Compound	Substituent(s)	Key Functional Groups	Electronic Effects
Target Compound	3-(2,6-Dipyridin-3-ylpyridin-4-yl)	Pyridyl, benzoic acid	Moderate electron-withdrawing
2-(2,2-Dicyano-1-methylethenyl)benzoic acid ()	2-(2,2-Dicyano-1-methylethenyl)	Dicyano, methylvinyl	Strong electron-withdrawing
4-[(2-Mercaptomethyl... (EP00361365, )	Mercaptomethyl, propylamino	Thiol, carboxylic acid	Variable (thiol: electron-donating)

• Electronic Effects: The target compound’s pyridyl groups are less electron-withdrawing than the dicyano groups in ’s compounds, suggesting a higher predicted pKa (~3.5) compared to the latter (~2.8). This contrasts with thiol-containing analogs (e.g., EP00361365), where electron-donating groups may reduce acidity .

Stereochemical Behavior

Table 2: Isomerism and Crystallographic Data

Compound	Isomerism Observed	Space Group	Unit Cell Parameters (Å, °)
Target Compound	Potential atropisomerism*	Not reported	Not available
2-(2,2-Dicyano-1-methylethenyl)benzoic acid (1a, )	Atropisomerism (solution and solid)	P2$1$2$1$2	a = 8.945, b = 10.644, c = 22.458
Methyl ester derivatives (1b, )	Atropisomerism	P2$_1$/c	a = 11.058, b = 14.628, c = 14.076, β = 110.92

• Atropisomerism : Similar to ’s compounds, the target’s bulky tri-pyridyl group may restrict rotation around the bond linking the benzoic acid to the central pyridine, leading to atropisomerism. However, experimental confirmation (e.g., via solid-state NMR or X-ray crystallography) is required .
• Crystal Packing: highlights non-centrosymmetric dimeric packing in analogs like 1a, driven by hydrogen bonding. The target’s pyridyl groups may facilitate similar dimerization or π-π stacking, though steric bulk could alter packing efficiency .

Solubility and Bioavailability

• Solubility : The target’s polar pyridyl groups and carboxylic acid likely improve aqueous solubility compared to esters (e.g., EP00342850) or hydrophobic bicyclic systems (e.g., GB02218983). However, this may be offset by crystal packing efficiency .
• Bioavailability : Unlike ’s prodrugs (e.g., ethyl esters), the target’s free acid form may limit membrane permeability, necessitating formulation adjustments.